Cas no 2171766-12-2 (4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol)

• Product Name: 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol
• CAS No: 2171766-12-2
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 6383743
• PubChem ID: 165604000
• Update Time: 2025-10-10

4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol
• 2171766-12-2
• EN300-1643027

• Inchi： 1S/C13H25N3O/c14-12(4-1-7-15-10-12)13(17)5-8-16(9-6-13)11-2-3-11/h11,15,17H,1-10,14H2
• InChI Key： FGBFXYYYPSGTFN-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC1)C1CC1)C1(CNCCC1)N

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.5Ų

Additional information on 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol

Chemical Profile of 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol (CAS No. 2171766-12-2)

4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol, identified by its Chemical Abstracts Service number 2171766-12-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential pharmacological applications. This compound belongs to the piperidine class, a scaffold frequently employed in the design of bioactive molecules owing to its favorable pharmacokinetic properties and ability to interact with biological targets.

The molecular structure of 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol features a central piperidine ring substituted with an amino group at the 3-position and a cyclopropyl group at the 1-position, further connected to another piperidine ring via an N-N linkage. This dual-piperidine core enhances the compound's potential for binding to multiple biological targets, making it a promising candidate for drug discovery efforts targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage piperidine derivatives due to their demonstrated efficacy in modulating enzyme activity and receptor interactions. The presence of both amino and hydroxyl functional groups in 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol provides multiple sites for chemical modification, allowing for the synthesis of analogs with tailored pharmacological profiles. This flexibility has made the compound an attractive intermediate in the development of small-molecule drugs.

One of the most compelling aspects of 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol is its potential as a precursor for drugs targeting central nervous system (CNS) disorders. Piperidine derivatives have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases due to their ability to interact with neurotransmitter systems. The cyclopropyl substitution at the 1-position of the piperidine ring is particularly noteworthy, as it can influence both metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol with high precision, facilitating the design of more effective derivatives. These studies suggest that modifications to the amino and hydroxyl groups could enhance potency while minimizing off-target effects. Such insights are critical for optimizing drug candidates before they enter preclinical testing.

The synthesis of 4-(3-aminopiperidin-3-yl)-1-cyclopropylpiperidin-4-ol presents both challenges and opportunities for synthetic chemists. The dual-piperidine core requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies, including transition-metal catalysis and flow chemistry, have improved the efficiency of producing complex heterocycles like this one.

From a medicinal chemistry perspective, 4-(3-amino-piperidin-3-yI)-1-cyclopropypiperidin~4~ol serves as a valuable building block for exploring new therapeutic modalities. Its structural features make it amenable to further derivatization, allowing researchers to probe its pharmacological space comprehensively. As interest in targeted therapies grows, compounds like this one are likely to play an increasingly important role in drug discovery pipelines.

The chemical properties of CAS No. 2171766~12~2 also make it an interesting subject for studying drug metabolism and transport. Understanding how this compound interacts with cytochrome P450 enzymes and other metabolic pathways is essential for predicting its clinical behavior. Preliminary studies indicate that the cyclopropyl group may influence metabolic stability, a factor that must be carefully considered during drug development.

In conclusion, 4-(3-amino-pipetridine - 3 - yl) - 1 - cycIopropyIpipetridine - 4 - ol represents a significant advancement in medicinal chemistry research Its unique structural features and potential applications in treating CNS disorders position it as a key candidate for further exploration In light of ongoing research efforts this compound is poised to contribute substantially to the development of novel therapeutic agents.